N~3~-butyl-N~1~-(3-chloro-2-methylphenyl)-N~3~-methyl-beta-alaninamide

• IUPAC Name: 3-[butyl(methyl)amino]-N-(3-chloro-2-methylphenyl)propanamide
• InChI: InChI=1S/C15H23ClN2O/c1-4-5-10-18(3)11-9-15(19)17-14-8-6-7-13(16)12(14)2/h6-8H,4-5,9-11H2,1-3H3,(H,17,19)
• InChI Key: IMCHDBXSIUVXLZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)CCC(=O)NC1=C(C(=CC=C1)Cl)C
• Molecular Formula: C15H23ClN2O
• Molecular Weight: 282.81 g/mol

Description

N~3~-butyl-N~1~-(3-chloro-2-methylphenyl)-N~3~-methyl-beta-alaninamide is a synthetic compound that belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs). It has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of N~3~-butyl-N~1~-(3-chloro-2-methylphenyl)-N~3~-methyl-beta-alaninamide involves the inhibition of COX-2, which is responsible for the production of prostaglandins. Prostaglandins are involved in the regulation of inflammation and pain. Inhibition of COX-2 by this compound results in a reduction in inflammation and pain.
Biochemical and physiological effects:
This compound has been shown to have anti-inflammatory and analgesic effects. It inhibits the activity of COX-2, which results in a reduction in the production of prostaglandins, leading to a reduction in inflammation and pain. It has also been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

The advantages of using N~3~-butyl-N~1~-(3-chloro-2-methylphenyl)-N~3~-methyl-beta-alaninamide in lab experiments include its potent anti-inflammatory and analgesic effects, as well as its antioxidant properties. However, its limitations include its potential toxicity and the need for further research to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research on N~3~-butyl-N~1~-(3-chloro-2-methylphenyl)-N~3~-methyl-beta-alaninamide. These include:
1. Studying its potential therapeutic applications in other diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
2. Investigating its safety and efficacy in humans.
3. Developing more potent and selective COX-2 inhibitors based on the structure of this compound.
4. Studying its potential as an adjuvant therapy in cancer treatment.
5. Investigating its potential as a neuroprotective agent in traumatic brain injury and stroke.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. Its mechanism of action involves the inhibition of COX-2, which results in a reduction in inflammation and pain. It has also been shown to have antioxidant properties. Further research is needed to determine its safety and efficacy in humans and to explore its potential as a therapeutic agent in other diseases.

Scientific Research Applications

N~3~-butyl-N~1~-(3-chloro-2-methylphenyl)-N~3~-methyl-beta-alaninamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and pain. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of prostaglandins, which are involved in inflammation and pain. Inhibition of COX-2 by this compound results in a reduction in inflammation and pain.